Cas no 27800-11-9 (2H-Azepin-7-amine,N-dodecyl-3,4,5,6-tetrahydro-N-methyl-)

• Product Name: 2H-Azepin-7-amine,N-dodecyl-3,4,5,6-tetrahydro-N-methyl-
• CAS No: 27800-11-9
• MF: C₁₉H₃₈N₂
• MW: 294.51842546463
• CID: 287567
• PubChem ID: 186120
• Update Time: 2025-04-19

2H-Azepin-7-amine,N-dodecyl-3,4,5,6-tetrahydro-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Azepin-7-amine,N-dodecyl-3,4,5,6-tetrahydro-N-methyl-
• 7-Dodecylamino-3,4,5,6-tetrahydro-2H-isoazepine
• DTXSID90950484
• 27800-11-9
• GS 14449
• n-dodecyl-n-methyl-3,4,5,6-tetrahydro-2h-azepin-7-amine
• 2H-Azepine, 7-(dodecylmethylamino)-3,4,5,6-tetrahydro-
• 2H-Azepin-7-amine, N-dodecyl-3,4,5,6-tetrahydro-N-methyl-

• Inchi： 1S/C19H38N2/c1-3-4-5-6-7-8-9-10-11-15-18-21(2)19-16-13-12-14-17-20-19/h3-18H2,1-2H3
• InChI Key： NBEVUERDXYCSIS-UHFFFAOYSA-N
• SMILES： N(C)(C1CCCCCN=1)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 294.30374
• Monoisotopic Mass: 294.303499
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 12
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.6
• XLogP3: 6

Experimental Properties

• Density: 0.9
• Boiling Point: 411.9°Cat760mmHg
• Flash Point: 202.9°C
• Refractive Index: 1.493
• PSA: 15.6